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Compound of Interest

Compound Name: 3-Phenyl-oxindole

Cat. No.: B189304

Essential Safety and Handling Guide for 3-
Phenyl-oxindole

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Phenyl-oxindole, tailored for researchers, scientists, and professionals in drug development.
Adherence to these procedures is vital for ensuring laboratory safety and minimizing exposure
risks.

Chemical Identifier:

Compound Name 3-Phenyl-oxindole
Molecular Formula C14H11NO

CAS Number 3456-79-9

Molecular Weight 209.24 g/mol

Hazard Identification and GHS Classifications

3-Phenyl-oxindole is classified as a hazardous substance. All personnel must be aware of the
following GHS hazard statements before handling:

e H302: Harmful if swallowed.[1]
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e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Phenyl-oxindole

to prevent exposure.

Equipment

Specifications

Purpose

Eye Protection

Chemical safety goggles
meeting ANSI Z87.1
standards. A face shield should
be worn when there is a

significant risk of splashing.[2]

To protect eyes from dust
particles and splashes of

solutions.[2]

Hand Protection

Chemically resistant nitrile or
neoprene gloves. Gloves must
be inspected for tears or holes

before each use.[2]

To prevent skin contact and

absorption.[2]

Body Protection

A long-sleeved laboratory coat.
An additional chemical-
resistant apron is
recommended when handling

larger quantities.[2]

To protect skin and clothing

from spills and contamination.

[2]

Respiratory Protection

A NIOSH-approved respirator
may be necessary if handling
as a fine powder outside of a

certified chemical fume hood.

[2]

To prevent inhalation of fine

dust particles.[2]
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Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following workflow is essential to minimize exposure and ensure a safe
laboratory environment. All handling of 3-Phenyl-oxindole should occur within a certified
chemical fume hood.[2]

1. Preparation:

» Ensure the work area within the chemical fume hood is clean and uncluttered.
 Verify that all necessary PPE is readily accessible and in good condition.

» Confirm the location of the nearest eyewash station and safety shower.

2. Donning PPE:

o Put on all required PPE as specified in the table above before handling the compound.
3. Weighing and Handling:

» Perform all weighing and transfers of solid 3-Phenyl-oxindole within the chemical fume
hood to contain any dust.

» Use appropriate tools (e.g., spatulas, weigh boats) to handle the solid material.
« If preparing solutions, add the solid to the solvent slowly to avoid splashing.

4. Post-Handling:

e Thoroughly clean the work area after use.

o Decontaminate all equipment that came into contact with the chemical.

e Properly dispose of all contaminated waste as outlined in the disposal plan.

5. Doffing PPE:
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+ Remove PPE in an order that minimizes the risk of cross-contamination (e.g., gloves first,
then lab coat, then eye protection).

¢ Wash hands thoroughly with soap and water after removing all PPE.

Preparation Handling (in Fume Hood)

Clean & Unclutter Fume Hood Don All Required PPE

Inspect & Prepare PPE Weigh & Transfer Compound

Locate Eyewash & Shower

Prepare Solutions (if needed)

Post-Handling

v

Clean & Decontaminate Work Area

i

Dispose of Contaminated Waste

i

Doff PPE Correctly

i

Wash Hands Thoroughly
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Caption: Workflow for safely handling 3-Phenyl-oxindole.

Emergency Procedures

Situation Action

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Get

medical attention.[3][4]

Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes. If skin irritation

persists, call a physician.[3][4]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Get medical attention if

symptoms occur.[3][4]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[3][4]

Evacuate the area. Avoid dust formation. Sweep
up and shovel into suitable, closed containers

Spill
for disposal. Do not let the product enter drains.

[3]

Disposal Plan

Proper disposal of 3-Phenyl-oxindole and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste: All solid waste contaminated with 3-Phenyl-oxindole (e.g., used gloves, weigh
boats, paper towels) must be placed in a dedicated, clearly labeled hazardous waste
container.[2]

e Liquid Waste: Solutions containing 3-Phenyl-oxindole should be collected in a separate,
labeled hazardous waste container for liquid chemical waste.[2]
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+ Container Disposal: Dispose of contents and container to an approved waste disposal plant.
[3][4] Handle uncleaned containers as you would the product itself. Do not mix with other
waste.
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Caption: Disposal workflow for 3-Phenyl-oxindole waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-Phenyl-
oxindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189304#personal-protective-equipment-for-handling-
3-phenyl-oxindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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